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Compound of Interest

Compound Name: CLP-3094

Cat. No. B420839

CLP-3094 Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with comprehensive information on the solubility, solution preparation, and
handling of CLP-3094.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of CLP-3094?

For creating high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is the
recommended solvent. CLP-3094 exhibits high solubility in fresh, anhydrous DMSO.[1] It is
also soluble in Ethanol, though at a lower concentration.[1][2]

Q2: What are the known solubilities of CLP-3094 in common solvents?

The solubility of CLP-3094 varies significantly across different solvents. Please refer to the data
table below for specific concentrations. For aqueous-based in vivo experiments, specific
formulations containing co-solvents are required.

Q3: My CLP-3094 is not dissolving completely or is precipitating. What should | do?

If you observe precipitation or incomplete dissolution, gentle warming and/or sonication can be
used to aid the process.[3] It is also critical to use fresh, anhydrous DMSO, as absorbed
moisture can significantly reduce the solubility of the compound.[1]
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Q4: How should | prepare CLP-3094 for in vivo animal studies?

CLP-3094 is insoluble in water, so direct aqueous solutions are not feasible.[1] For in vivo
administration, co-solvent formulations are necessary. Two common protocols involve using a
mixture of DMSO, PEG300, Tween-80, and saline, or a mixture of DMSO and corn oil.[3] For
oral administration, a homogeneous suspension can be prepared using CMC-NA.[1] Always
prepare these working solutions freshly on the day of use.[3]

Q5: What are the recommended storage conditions for CLP-3094 stock solutions?

To maintain stability, aliquot stock solutions into single-use volumes to avoid repeated freeze-
thaw cycles.[1][3] Store these aliquots at -80°C for long-term storage (up to 1 year) or at -20°C
for short-term storage (up to 1 month).[1]

Solubility Data

The following table summarizes the solubility of CLP-3094 in various solvents and formulations.

. Maximum
Solvent/Formulation . . Notes
Solubility/Concentration

Use fresh, anhydrous DMSO

DMSO 61 mg/mL (200.13 mM)
for best results.[1]
Ethanol 15 mg/mL][1] -
) ) Requires ultrasonication and
Ethanol (with assistance) 2 mg/mL (6.56 mM) . _
warming/heating to 60°C.[2]
Water Insoluble [1]
. _ 10% DMSO, 40% PEG300,
In Vivo Formulation 1 > 2.5 mg/mL (8.20 mM) )
5% Tween-80, 45% Saline.[3]
In Vivo Formulation 2 = 2.5 mg/mL (8.20 mM) 10% DMSO, 90% Corn OIil.[3]
Homogeneous suspension in
Oral Suspension =5 mg/mL Carboxymethylcellulose

sodium (CMC-NA).[1]
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Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

e Weighing: Accurately weigh the required mass of CLP-3094 powder (Molecular Weight:
304.79). For 1 mL of a 10 mM solution, you will need 3.048 mg.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO. For example, add
1 mL of DMSO to 3.048 mg of CLP-3094.

» Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator or warm the solution
gently in a water bath to ensure complete dissolution.

o Storage: Aliquot the stock solution into single-use vials and store at -20°C for up to one
month or -80°C for up to one year.[1]

Protocol 2: Preparation of an In Vivo Formulation
(DMSO/PEG300/Tween-80/Saline)

This protocol describes the preparation of 1 mL of a working solution with a final concentration
of 2.5 mg/mL.

o Prepare Stock: Start with a concentrated stock solution of CLP-3094 in DMSO (e.g., 25
mg/mL).

e Initial Mixture: In a sterile tube, add 400 pL of PEG300.

e Add DMSO Stock: Add 100 pL of the 25 mg/mL CLP-3094 DMSO stock solution to the
PEG300 and mix thoroughly.[3]

e Add Tween-80: Add 50 pL of Tween-80 to the mixture and mix again until the solution is clear
and homogenous.[3]

 Final Dilution: Add 450 pL of saline to bring the total volume to 1 mL. Mix thoroughly.[3]

o Administration: Use this freshly prepared solution on the same day for in vivo experiments.[3]
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Visual Guides: Workflows and Signaling Pathways
CLP-3094 Solution Preparation Workflow

The following diagram outlines the general workflow for preparing CLP-3094 solutions for
experimental use.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Solution Preparation

Weigh CLP-3094 Powder

i

Add Appropriate Solvent
(e.g., DMSO)

i

Vortex / Sonicate /
Warm to Dissolve

For Stock

Stock Solution

Aliquot into
Single-Use Vials

For Immediate Use

Store at -20°C or -80°C

Use Stock

Expevarimental Use

Prepare Fresh
In Vivo Formulation

:

Perform Experiment

Click to download full resolution via product page

Caption: Workflow for preparing CLP-3094 solutions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b420839?utm_src=pdf-body-img
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

CLP-3094 Mechanism of Action: GPR142 Antagonism

CLP-3094 acts as a selective and potent antagonist of GPR142, a G-protein-coupled receptor
(GPCR).[3][4] The diagram below illustrates the simplified signaling pathway and the inhibitory
action of CLP-3094.
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Caption: Inhibition of GPR142 signaling by CLP-3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]
o 2. researchgate.net [researchgate.net]
o 3. medchemexpress.com [medchemexpress.com]

» 4. Discovery and pharmacological effects of a novel GPR142 antagonist - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [CLP-3094 solubility in DMSO and other solvents.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b420839#clp-3094-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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